[(3,4-Dichloro-2-methoxyphenyl)sulfonyl](1,1,3,3-tetramethylbutyl)amine

• IUPAC Name: 3,4-dichloro-2-methoxy-N-(2,4,4-trimethylpentan-2-yl)benzenesulfonamide
• InChI: InChI=1S/C15H23Cl2NO3S/c1-14(2,3)9-15(4,5)18-22(19,20)11-8-7-10(16)12(17)13(11)21-6/h7-8,18H,9H2,1-6H3
• InChI Key: LJTNFCHUNIJBTR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(C)(C)NS(=O)(=O)C1=C(C(=C(C=C1)Cl)Cl)OC
• Molecular Formula: C15H23Cl2NO3S
• Molecular Weight: 368.3 g/mol

Description

[(3,4-Dichloro-2-methoxyphenyl)sulfonyl](1,1,3,3-tetramethylbutyl)amine, commonly known as DTTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DTTB has been synthesized using various methods and has been found to exhibit unique biochemical and physiological effects.

Mechanism Of Action

DTTB acts as a nucleophile and can react with various electrophiles. It has been found to react with aldehydes, ketones, and imines. DTTB can also react with epoxides and carbon dioxide to form cyclic carbonates. Additionally, DTTB has been found to be a good catalyst for the synthesis of cyclic carbonates.
Biochemical and physiological effects:
DTTB has been found to exhibit unique biochemical and physiological effects. It has been found to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. DTTB has also been found to inhibit the growth of various cancer cells, including breast and lung cancer cells. Additionally, DTTB has been found to exhibit anti-inflammatory and antioxidant properties.

Advantages And Limitations For Lab Experiments

DTTB has several advantages for lab experiments. It is a stable compound that can be easily synthesized and stored. DTTB is also relatively inexpensive compared to other reagents and catalysts. However, DTTB has some limitations. It can be toxic and should be handled with care. Additionally, DTTB can react with water and should be stored in a dry environment.

Future Directions

DTTB has several potential future directions. It can be used as a reagent and catalyst for the synthesis of various compounds. DTTB can also be used as a stabilizer for polymers. Additionally, DTTB has potential applications in the field of medicine, including as an anti-cancer agent and as a treatment for Alzheimer's disease. Further research is needed to fully understand the potential applications of DTTB.
Conclusion:
[(3,4-Dichloro-2-methoxyphenyl)sulfonyl](1,1,3,3-tetramethylbutyl)amine, commonly known as DTTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DTTB has been synthesized using various methods and has been found to exhibit unique biochemical and physiological effects. It has been found to be useful in various scientific research applications, including as a reagent and catalyst. DTTB has several potential future directions, including in the field of medicine. Further research is needed to fully understand the potential applications of DTTB.

Synthesis Methods

DTTB has been synthesized using various methods, including the reaction of 3,4-dichloro-2-methoxyphenylsulfonyl chloride with 1,1,3,3-tetramethylbutylamine in the presence of a base. Another method involves the reaction of 3,4-dichloro-2-methoxyphenylsulfonyl chloride with 1,1,3,3-tetramethylbutylamine hydrochloride in the presence of a base. Both methods result in the formation of DTTB.

Scientific Research Applications

DTTB has been found to be useful in various scientific research applications. It has been used as a reagent in the synthesis of various compounds, including sulfonamides and sulfonylureas. DTTB has also been used as a catalyst in various reactions, including the synthesis of cyclic carbonates. Additionally, DTTB has been used as a stabilizer for polymers.